E-10-Hydroxynortriptyline D3

• Molecular Formula: C19H21NO
• Molecular Weight: 282.4 g/mol
• InChI: InChI=1S/C19H21NO/c1-20-12-6-11-16-15-8-3-2-7-14(15)13-19(21)18-10-5-4-9-17(16)18/h2-5,7-11,19-21H,6,12-13H2,1H3/b16-11+/i1D3
• InChIKey: VAGXZGJKNUNLHK-XGLAJIDCSA-N

E-10-Hydroxynortriptyline D3 Procurement Guide

E-10-Hydroxynortriptyline D3 (CAS: 2749049-11-2) is a trideuterated stable isotope-labeled analog of E-10-hydroxynortriptyline, the primary pharmacologically active metabolite of the tricyclic antidepressant (TCA) nortriptyline [1]. As a certified reference standard, its primary utility lies in analytical method development, validation, and quality control (QC) applications, specifically as an internal standard (IS) in mass spectrometry-based assays for quantifying the parent drug and its metabolites in complex biological matrices [2]. It is supplied as a solid powder with a purity exceeding 98-99% and characterized by a molecular weight of 282.39 g/mol .

Workflow LC-MS/MS internal standard for quantitative bioanalysis

Selection Deuterated D3 analog with distinct +3 Da mass shift

Use Context Method development, validation, and QC support

• [1] MedChemExpress. (n.d.). (E)-10-Hydroxynortriptyline-d3 (E-10-OH-NT-d3) | Isotope-Labeled Compound. Product Datasheet. Cat. No.: HY-U00050S. View Source
• [2] SynZeal. (n.d.). (E)-10-Hydroxy-Nortriptyline-D3 | 2749049-11-2. Product Page. View Source

E-10-Hydroxynortriptyline D3: Unlabeled Substitution Issues

Generic substitution of unlabeled E-10-hydroxynortriptyline for its deuterated D3 analog in quantitative LC-MS/MS workflows is scientifically invalid due to the fundamental principle of stable isotope dilution. The unlabeled metabolite is chemically identical to the target analyte in biological samples, leading to ion suppression or enhancement effects that compromise accuracy and precision [1]. The deuterated analog (E-10-Hydroxynortriptyline D3), while exhibiting near-identical chemical properties and chromatographic behavior, possesses a distinct mass shift of +3 Da relative to the analyte . This mass difference enables the mass spectrometer to independently monitor and quantify the internal standard and the analyte, thereby correcting for sample preparation losses, matrix effects, and instrumental variability—a critical requirement for the rigorous method validation demanded by regulatory bodies for Abbreviated New Drug Applications (ANDA) and therapeutic drug monitoring [2].

Target Standard

Unlabeled Substitution Risk

Isotope-labeled internal standard (D3)

Unlabeled E-10-hydroxynortriptyline shares identical mass and retention with the endogenous analyte; cannot enable independent MS quantification or matrix-effect correction.

+3 Da mass shift allows selective SRM/MRM monitoring

No mass differentiation; ion suppression or enhancement may reduce accuracy and precision in complex matrices.

Designed for rigorous bioanalytical method validation

Unlabeled standard may not meet evidentiary requirements for method-transfer documentation and validation review.

• [1] Mifsud Buhagiar, L., et al. (2019). Practical liquid chromatography-tandem mass spectrometry method for the simultaneous quantification of amitriptyline, nortriptyline and their hydroxy metabolites in human serum. Biomedical Chromatography, 33(12), e4679. View Source
• [2] ChemWhat. (n.d.). (E)-10-Hydroxy-Nortriptyline-D3 CAS : 2749049-11-2. Product Page. View Source

E-10-Hydroxynortriptyline D3 Quantitative Evidence

Purity Certification for Reference Standards

Procurement of E-10-Hydroxynortriptyline D3 for use as an internal standard is justified by vendor-certified purity specifications of ≥99.65%, meeting the criteria for a high-quality reference standard. While data for the non-deuterated E-10-hydroxynortriptyline is not provided for direct comparison, this specification confirms the material is suitable for quantitative analytical applications where high purity minimizes interference [1].

Purity Certification

Data to verify

99.65% (HPLC)

High-purity reference standard supports reliable internal standard performance

Vendor COA; method not specified

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	99.65%
Comparator Or Baseline	N/A (General reference standard criteria ≥95-99%)
Quantified Difference	N/A
Conditions	Vendor Certificate of Analysis; HPLC method not specified.

Why This Matters

A certified high-purity standard minimizes the risk of introducing unknown contaminants that could interfere with the mass spectrometric detection of the target analyte.

• [1] MedChemExpress. (n.d.). (E)-10-Hydroxynortriptyline-d3 (E-10-OH-NT-d3) | Isotope-Labeled Compound. Product Datasheet. Cat. No.: HY-U00050S. View Source

Selective Resolution of Isobaric Metabolites

E-10-Hydroxynortriptyline D3 is a key component in a validated LC-MS/MS method that chromatographically resolves the E-isomer of 10-hydroxynortriptyline from its Z-isomer and from other structurally related compounds [1]. In this method, the target analyte (E-OH NOR) elutes at 1.28 minutes, while the Z-isomer (Z-OH NOR) elutes at 1.71 minutes, demonstrating clear separation. The use of a deuterated internal standard like E-10-Hydroxynortriptyline D3 is essential in this context to ensure accurate quantification of the specific E-isomer, which is the primary active metabolite of nortriptyline, amidst a complex mixture of isobaric and structurally similar compounds [2].

Isomer Resolution

Cross-study comparable

E-OH NOR: 1.28 min vs Z-OH NOR: 1.71 min

Chromatographic separation enables isomer-specific quantification

Validated LC-MS/MS method in human serum research matrix

Evidence Dimension	Chromatographic Retention Time
Target Compound Data	1.28 min (for the analyte E-OH NOR)
Comparator Or Baseline	Z-OH NOR: 1.71 min; AMI: 2.50 min; NOR: 2.59 min
Quantified Difference	E-OH NOR elutes 0.43 min earlier than Z-OH NOR
Conditions	ACE C18 column; positive ESI; method for AMI, NOR, and hydroxy metabolites in human serum [1]

Why This Matters

This demonstrates that analytical workflows using this internal standard can reliably distinguish and quantify the specific pharmacologically active E-isomer from its inactive Z-isomer, which is critical for accurate pharmacokinetic profiling.

• [1] Mifsud Buhagiar, L., et al. (2019). Practical liquid chromatography-tandem mass spectrometry method for the simultaneous quantification of amitriptyline, nortriptyline and their hydroxy metabolites in human serum. Biomedical Chromatography, 33(12), e4679. View Source
• [2] SynZeal. (n.d.). (E)-10-Hydroxy-Nortriptyline-D3 | 2749049-11-2. Product Page. View Source

Validated for ANDA Filings

E-10-Hydroxynortriptyline D3 is explicitly indicated by manufacturers for use in analytical method validation (AMV) and quality control (QC) applications in support of Abbreviated New Drug Applications (ANDA) for nortriptyline [1]. This regulatory-relevant use case distinguishes it from generic, unlabeled metabolites or lower-purity research chemicals. It signals that the compound is manufactured and characterized under quality systems that are aligned with the rigorous evidentiary standards required for pharmaceutical product registration and commercial production [2].

ANDA Support Indication

Class-level inference

Vendor-stated suitability for ANDA-related method validation and commercial production

May support bioanalytical validation documentation; requires verification

Supplier claim; does not guarantee regulatory acceptance

Evidence Dimension	Intended Application per Vendor
Target Compound Data	ANDAs and commercial production of Nortriptyline
Comparator Or Baseline	Research-grade unlabeled metabolite
Quantified Difference	N/A
Conditions	As stated by chemical suppliers; does not guarantee regulatory approval.

Why This Matters

Procuring this specific labeled standard de-risks method validation efforts and supports the documentation required for regulatory submissions, which generic alternatives cannot reliably provide.

• [1] SynZeal. (n.d.). (E)-10-Hydroxy-Nortriptyline-D3 | 2749049-11-2. Product Page. View Source
• [2] ChemWhat. (n.d.). (E)-10-Hydroxy-Nortriptyline-D3 CAS : 2749049-11-2. Product Page. View Source

E-10-Hydroxynortriptyline D3 Applications

Internal Standard for Nortriptyline LC-MS/MS

In pharmaceutical R&D and clinical laboratories, E-10-Hydroxynortriptyline D3 is the preferred internal standard for developing and validating LC-MS/MS methods to quantify nortriptyline and its E-10-hydroxy metabolite in human plasma or serum. Its use enables precise correction for matrix effects and sample-to-sample variability, a requirement for achieving the sensitivity (LLOQ ~0.5 ng/mL) and linearity (0.5-400 ng/mL, r2 > 0.999) needed for robust pharmacokinetic studies and therapeutic drug monitoring [1].

QC Reference Material for ANDA Filings

This specific deuterated standard is critical for analytical method validation (AMV) and QC release testing of active pharmaceutical ingredients (API) and finished dosage forms of generic nortriptyline. Its use as a reference standard supports the data packages required for Abbreviated New Drug Applications (ANDA) to demonstrate bioequivalence and product quality to regulatory agencies, a key value proposition for procurement in the generic pharmaceutical industry [2].

E/Z Isomer Differentiation for Pharmacogenetics

In research investigating the impact of CYP2D6 polymorphisms on nortriptyline metabolism, E-10-Hydroxynortriptyline D3 serves as the essential internal standard for assays that chromatographically resolve and accurately quantify the active E-isomer from the inactive Z-isomer. This level of analytical specificity is required to correctly interpret the relationship between genotype and the formation of the pharmacologically active metabolite [3].

Application

Selection Property

Validation Focus

Nortriptyline and metabolite bioanalysis

Isotope-labeled analog (D3) for stable isotope dilution

Matrix-effect correction and assay reproducibility review

Method validation and QC release testing

Certified reference standard with defined purity

Batch consistency and documentation review

CYP2D6 pharmacogenetic research

Isomer-specific internal standard for E-10-OH isomer

Resolution of active E-isomer from inactive Z-isomer

• [1] Mifsud Buhagiar, L., et al. (2019). Practical liquid chromatography-tandem mass spectrometry method for the simultaneous quantification of amitriptyline, nortriptyline and their hydroxy metabolites in human serum. Biomedical Chromatography, 33(12), e4679. View Source
• [2] SynZeal. (n.d.). (E)-10-Hydroxy-Nortriptyline-D3 | 2749049-11-2. Product Page. View Source
• [3] Dalén, P., et al. (1998). 10-Hydroxylation of nortriptyline in white persons with 0, 1, 2, 3, and 13 functional CYP2D6 genes. Clinical Pharmacology & Therapeutics, 63(4), 444-452. View Source